Cas no 14641-93-1 (α-Lactose)

• Product Name: α-Lactose
• CAS No: 14641-93-1
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00150747
• CID: 49886
• PubChem ID: 84571
• Update Time: 2025-04-18

α-Lactose Chemical and Physical Properties

Names and Identifiers

• Lactosehydrate (alpha-form)
• D-(+)-Lactose
• 4-O-beta-D-Galactopyranosyl-alpha-D-glucopyranose
• alpha-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-
• Lactose
• A-LACTIN
• MILK SUGAR
• A-LACTOBIOSE
• A-MILK SUGAR
• A-LACTIN USP
• .alpha.-Lactose
• ALPHA-D-LACTOSE
• lactose bp
• Lactose IP
• usp
• Lactose IP/BP
• lactose bp/usp
• maltose
• Maltobiose
• D-(+)-Maltose
• Malzzucker
• D-Maltose
• Cextromaltose
• Malt sugar
• Maltose solution
• alpha-Malt sugar
• alpha-D-Glcp-(1->4)-D-Glcp
• 4-(alpha-D-Glucosido)-D-glucose
• 4-O-alpha-D-Glucopyranosyl-D-glucose
• Maltodiose
• Sunmalt
• Finetose
• 4-O-alpha-D-glucopyranosyl-D-glucopyranose
• Finetose F
• Sunmalt S
• alpha-D-glucopyranosyl-(1->4)-D-glucopyranose
• Maltose [JAN]
• 4-(alpha-D-Glucopyranosido)-alpha-glucopyranose
• alpha-D-glucopyranosyl-(1->4)-D-glucose
• 1-alpha-D-Glucopyranos
• α-Lactose

• MDL： MFCD00150747
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11+,12+/m1/s1
• InChI Key： GUBGYTABKSRVRQ-XLOQQCSPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 342.11600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.7

Experimental Properties

• Color/Form: White crystalline particles or powders
• Refractive Index: 52.5 ° (C=10, H2O)
• PSA: 189.53000
• LogP: -5.39720
• Merck: 5343
• Solubility: Soluble in water, insoluble in ethanol \ chloroform or diethyl ether

α-Lactose Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds